Cas no 875781-48-9 (3-Amino-6-iodopyrazine-2-carboxylic acid)

• Product Name: 3-Amino-6-iodopyrazine-2-carboxylic acid
• CAS No: 875781-48-9
• MF: C₅H₄IN₃O₂
• MW: 265.008632659912
• MDL: MFCD09909641
• CID: 822438
• PubChem ID: 46835602
• Update Time: 2025-06-19

3-Amino-6-iodopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-iodopyrazine-2-carboxylic acid
• 3-AMINO-6-IODO-PYRAZINE-2-CARBOXYLIC ACID
• 3-Amino-6-iodo-2-pyrazinecarboxylic acid
• QC-6805
• DTXSID30676499
• MMXRLDGHYRHOGZ-UHFFFAOYSA-N
• EN300-260101
• 3-Amino-6-iodopyrazine-2-carboxylicacid
• SCHEMBL2114667
• 875781-48-9
• CS-0372588
• MFCD09909641
• FT-0739305
• AKOS015855656
• AS-40381
• DB-077014

• MDL： MFCD09909641
• Inchi： 1S/C5H4IN3O2/c6-2-1-8-4(7)3(9-2)5(10)11/h1H,(H2,7,8)(H,10,11)
• InChI Key： MMXRLDGHYRHOGZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 264.93500
• Monoisotopic Mass: 264.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1A^2
• XLogP3: 0.5

Experimental Properties

• Density: 2.350±0.06 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 455.682°C at 760 mmHg
• Flash Point: 229.389°C
• Refractive Index: 1.762
• PSA: 89.10000
• LogP: 0.94280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3-Amino-6-iodopyrazine-2-carboxylic acid

3-Amino-6-iodopyrazine-2-carboxylic acid (CAS No. 875781-48-9): A Key Intermediate in Modern Pharmaceutical Research

3-Amino-6-iodopyrazine-2-carboxylic acid (CAS No. 875781-48-9) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its pivotal role in the synthesis of various bioactive molecules. The presence of both an amino group and an iodine substituent on the pyrazine core makes it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

TheCAS No. 875781-48-9 designation provides a unique identifier for this compound, ensuring precise and unambiguous communication among researchers and regulatory bodies. The molecular structure of 3-amino-6-iodopyrazine-2-carboxylic acid consists of a pyrazine ring substituted at the 2-position with a carboxylic acid group, at the 3-position with an amino group, and at the 6-position with an iodine atom. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry to facilitate the construction of more complex molecules.

In recent years, there has been a surge in research focused on developing inhibitors targeting various enzymes and receptors involved in metabolic pathways associated with diseases such as cancer, inflammation, and neurodegeneration. Theiodopyrazine moiety in 3-amino-6-iodopyrazine-2-carboxylic acid is particularly noteworthy, as it serves as an excellent handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many FDA-approved drugs.

One of the most compelling applications of 3-amino-6-iodopyrazine-2-carboxylic acid is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, most notably cancer. By leveraging the reactivity of the iodine atom, researchers can readily attach pharmacophores that interact with specific kinase domains. For instance, studies have demonstrated the utility of this compound in generating inhibitors of tyrosine kinases, which are key targets in oncology research.

Thecarboxylic acid group at the 2-position of the pyrazine ring provides another avenue for chemical modification. This functionality can be used to form amides, esters, or other derivatives that enhance solubility or target specific biological processes. Additionally, theamino group at the 3-position allows for further derivatization via acylation or alkylation reactions, enabling the creation of diverse molecular libraries for high-throughput screening.

Recent advances in computational chemistry have further enhanced the utility of 3-amino-6-iodopyrazine-2-carboxylic acid. Molecular modeling studies have revealed that subtle modifications to its structure can significantly alter its binding affinity to biological targets. These insights have guided researchers in designing more potent and selective inhibitors with improved pharmacokinetic properties. For example, computational simulations have identified optimal steric arrangements around the iodine atom that maximize interactions with kinase active sites.

The pharmaceutical industry has also explored the use of 3-amino-6-iodopyrazine-2-carboxylic acid in fragment-based drug design (FBDD). FBDD is an approach that involves identifying small molecule fragments capable of binding to a target protein and then iteratively building upon these fragments to generate lead compounds. The structural versatility of this compound makes it an ideal candidate for generating diverse fragments that can be screened against various therapeutic targets.

In addition to its role in drug discovery, 3-amino-6-iodopyrazine-2-carboxylic acid has found applications in materials science and agrochemical research. Its ability to undergo multiple functionalization reactions makes it a valuable precursor for synthesizing complex organic materials with tailored properties. For instance, researchers have utilized this compound to develop novel organic semiconductors and luminescent materials.

The synthesis of 3-amino-6-iodopyrazine-2-carboxylic acid typically involves multi-step organic transformations starting from commercially available pyrazine derivatives. Key steps include halogenation at the desired positions followed by selective functional group interconversion. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

Economic considerations also play a significant role in the adoption of 3-amino-6-iodopyrazine-2-carboxylic acid in pharmaceutical research. The cost-effectiveness of its synthesis and its availability from multiple suppliers have made it a preferred choice for many research laboratories. Furthermore, its versatility has reduced reliance on more expensive or less accessible intermediates, thereby streamlining drug development pipelines.

The environmental impact of chemical synthesis is another critical factor that has influenced the use of this compound. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. These initiatives align with broader industry trends toward sustainable chemistry practices.

In conclusion, 3-amino-6-iodopyrazine-2-carboxylic acid (CAS No. 875781-48-9) stands as a cornerstone intermediate in modern pharmaceutical research due to its structural versatility and reactivity profile.CAS No. 875781-48-9 ensures accurate identification and facilitates seamless communication within the scientific community.Iodopyrazines, characterized by their unique reactivity patterns derived from halogen substituents on heterocyclic rings like pyrazine,, provide an excellent platform for constructing biologically active molecules., present at strategic positions on these scaffolds,, enable further derivatization through diverse chemical transformations.

The growing body of research highlighting its utility underscores its importance as a building block for developing novel therapeutic agents targeting various diseases.

This compound exemplifies how strategic molecular design can yield intermediates capable of driving innovation across multiple scientific disciplines.

The continued exploration of its synthetic potential promises to yield even more groundbreaking applications in medicine,

.materials science,

.and beyond.